![molecular formula C15H17ClF3NOS B2686833 N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(cyclohexylthio)acetamide CAS No. 403835-75-6](/img/structure/B2686833.png)
N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(cyclohexylthio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(cyclohexylthio)acetamide, also known as CTAP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CTAP is a selective antagonist of the kappa opioid receptor, which is involved in the modulation of pain, stress, and addiction.
Scientific Research Applications
Chemical Structure and Interactions
Research on similar compounds has highlighted their structural characteristics, including the arrangement of molecules and intermolecular interactions. For instance, studies on related chlorophenyl acetamides have shown that these compounds can form complex three-dimensional arrays through hydrogen bonds and other non-covalent interactions, which are crucial for understanding their chemical behavior and potential applications in materials science (Boechat et al., 2011).
Synthetic Applications
There is considerable interest in the synthetic utility of chlorophenyl acetamides and their derivatives. For example, research has explored their use as intermediates in the synthesis of various biologically interesting compounds. One study detailed the synthesis of novel tetrahydrocarbazole derivatives, indicating the potential of such compounds in drug development and other areas of medicinal chemistry (Fadda et al., 2010).
Metabolism and Environmental Impact
Investigations into the metabolism of chloroacetamide herbicides, which share a core structural motif with N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(cyclohexylthio)acetamide, have provided insights into their environmental fate and potential effects on human health. This includes studies on how these compounds are metabolized by liver microsomes in humans and rats, shedding light on their safety and the risks associated with their use (Coleman et al., 2000).
Novel Chemical Synthesis
Research on the synthesis and structural analysis of N-(2,6-dichloro-4-thrifloromethylphenyl)acetamide and related compounds demonstrates the ongoing development of new chemical entities. Such studies are essential for expanding the toolkit available to chemists and researchers, enabling the discovery of new materials and pharmaceuticals (Ping, 2007).
properties
IUPAC Name |
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyclohexylsulfanylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17ClF3NOS/c16-12-7-6-10(15(17,18)19)8-13(12)20-14(21)9-22-11-4-2-1-3-5-11/h6-8,11H,1-5,9H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGBVJNCEWASPBR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)SCC(=O)NC2=C(C=CC(=C2)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17ClF3NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.